Cas no 307512-34-1 (5-(p-tolyl)thieno2,3-dpyrimidine-4-thiol)

• Product Name: 5-(p-tolyl)thieno2,3-dpyrimidine-4-thiol
• CAS No: 307512-34-1
• MF: C₁₃H₁₀N₂S₂
• MW: 258.361899852753
• MDL: MFCD04971692
• CID: 300399
• PubChem ID: 727655
• Update Time: 2025-10-30

5-(p-tolyl)thieno2,3-dpyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine-4(3H)-thione,5-(4-methylphenyl)-
• 5-(4-METHYLPHENYL)THIENO[2,3-D]PYRIMIDINE-4(3H)-THIONE
• 5-(p-Tolyl)thieno[2,3-d]pyrimidine-4-thiol
• 5-(4-methylphenyl)thieno[2,3-d]pyrimidine-4-thiol
• AC1LDZ2V
• CTK4G5836
• CTK6B8114
• Enamine_001098
• F1902-0014
• MolPort-000-222-711
• SMR000254754
• EN300-10997
• F0745-0349
• MLS000388581
• HMS2558G09
• CHEMBL1510254
• 307512-34-1
• Z56795602
• 5-(4-methylphenyl)-3H-thieno[2,3-d]pyrimidine-4-thione
• J-018110
• DTXSID90352484
• 5-(p-Tolyl)thieno[2,3-d]pyrimidine-4(3H)-thione
• HMS1397B20
• AKOS000268550
• AKOS001056430
• 5-p-tolylthieno[2,3-d]pyrimidine-4(3H)-thione
• CS-0231781
• 5-(p-tolyl)thieno2,3-dpyrimidine-4-thiol

• MDL： MFCD04971692
• Inchi： 1S/C13H10N2S2/c1-8-2-4-9(5-3-8)10-6-17-13-11(10)12(16)14-7-15-13/h2-7H,1H3,(H,14,15,16)
• InChI Key： HHXOKTMWDMZDKB-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2)C2C(NC=NC1=2)=S

Computed Properties

• Exact Mass: 258.0287
• Monoisotopic Mass: 258.02854067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 418.5°Cat760mmHg
• Flash Point: 206.9°C
• Refractive Index: 1.74
• PSA: 24.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 5-(p-tolyl)thieno2,3-dpyrimidine-4-thiol

Research Brief on 5-(p-tolyl)thieno[2,3-d]pyrimidine-4-thiol (CAS: 307512-34-1): Recent Advances and Applications

5-(p-tolyl)thieno[2,3-d]pyrimidine-4-thiol (CAS: 307512-34-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activities, and potential as a drug candidate. The compound's unique thienopyrimidine scaffold makes it a promising candidate for targeting various biological pathways, particularly in oncology and infectious diseases.

Recent studies have highlighted the compound's role as a kinase inhibitor, with particular efficacy against tyrosine kinases involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(p-tolyl)thieno[2,3-d]pyrimidine-4-thiol exhibits potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a key target in non-small cell lung cancer (NSCLC). The study utilized molecular docking and in vitro assays to confirm the compound's binding affinity and selectivity, suggesting its potential as a lead compound for further optimization.

In addition to its anticancer properties, 5-(p-tolyl)thieno[2,3-d]pyrimidine-4-thiol has shown promise in antimicrobial applications. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant strains of Staphylococcus aureus, with a mechanism of action involving disruption of bacterial cell wall synthesis. The compound's thiol group was identified as critical for its antibacterial activity, providing a basis for the design of derivatives with enhanced potency.

The synthesis of 5-(p-tolyl)thieno[2,3-d]pyrimidine-4-thiol has also seen advancements, with recent protocols emphasizing greener and more efficient methodologies. A 2023 paper in Organic Process Research & Development described a one-pot synthesis route using microwave-assisted techniques, which significantly reduced reaction times and improved yields. This development is particularly relevant for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 5-(p-tolyl)thieno[2,3-d]pyrimidine-4-thiol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Ongoing research is exploring the incorporation of this scaffold into hybrid molecules and prodrugs to overcome these limitations.

In conclusion, 5-(p-tolyl)thieno[2,3-d]pyrimidine-4-thiol (CAS: 307512-34-1) represents a versatile and pharmacologically active scaffold with significant potential in drug discovery. Continued research into its mechanisms of action, synthetic optimization, and therapeutic applications will be crucial for translating these findings into clinical benefits. This brief underscores the importance of interdisciplinary collaboration in advancing the development of this compound and its derivatives.